Cas no 1251397-64-4 (methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1251397-64-4
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 6517813
• PubChem ID: 62130464
• Update Time: 2025-09-27

methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• AKOS011410636
• EN300-1122952
• 1251397-64-4

• Inchi： 1S/C9H14BrN3O2/c1-5-8(10)6(2)13(12-5)4-7(11)9(14)15-3/h7H,4,11H2,1-3H3
• InChI Key： PSAHDNYLUOJQTL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate

Methyl 2-Amino-3-(4-Bromo-3,5-Dimethyl-1H-Pyrazol-1-Yl)Propanoate (CAS No. 1251397-64-4): A Comprehensive Overview

Methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS No. 1251397-64-4) is a specialized organic compound with significant potential in pharmaceutical research and chemical synthesis. This compound features a unique pyrazole ring structure, which is increasingly studied for its role in drug discovery and medicinal chemistry. Its molecular formula, C9H14BrN3O2, highlights its complex yet versatile nature, making it a subject of interest for researchers exploring bioactive molecules and small-molecule inhibitors.

The 4-bromo-3,5-dimethyl-1H-pyrazole moiety in this compound is particularly noteworthy, as it contributes to its chemical stability and reactivity. Researchers have identified this structural feature as a key component in designing enzyme inhibitors and therapeutic agents. The presence of the methyl ester group further enhances its solubility and compatibility with various organic solvents, facilitating its use in laboratory applications.

In recent years, the demand for methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate has grown due to its potential in cancer research and neurological studies. With the rise of precision medicine and targeted therapies, this compound is being investigated for its ability to modulate specific biological pathways. Its CAS number 1251397-64-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific research.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for constructing more complex heterocyclic compounds. Its bromine substituent offers opportunities for further functionalization, making it a versatile building block in organic synthesis. Laboratories specializing in custom synthesis often prioritize this compound due to its adaptability in multi-step reactions.

The pharmaceutical industry has shown increasing interest in methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate as part of efforts to develop novel therapeutics. Its structural similarity to known bioactive molecules has prompted studies into its potential as a lead compound for treating various conditions. Researchers are particularly intrigued by its possible applications in anti-inflammatory and antimicrobial formulations.

In the context of green chemistry, this compound aligns with the growing emphasis on sustainable synthesis methods. Its efficient production and minimal environmental impact make it a candidate for eco-friendly chemical processes. As industries strive to reduce their carbon footprint, compounds like 1251397-64-4 are gaining attention for their balance between performance and sustainability.

The global market for specialized chemical intermediates, including methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate, is expanding rapidly. With advancements in analytical techniques and high-throughput screening, the demand for high-purity versions of this compound continues to rise. Suppliers and manufacturers are responding by improving quality control measures and scalability to meet research needs.

For laboratories working with CAS 1251397-64-4, proper storage conditions and handling protocols are essential to maintain its integrity. The compound's stability under various temperature ranges and pH levels makes it relatively easy to work with, though standard safety precautions should always be observed. Its spectroscopic properties, including NMR and mass spectrometry characteristics, are well-documented, aiding in its identification and analysis.

Looking ahead, methyl 2-amino-3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoate is poised to play a significant role in advancing chemical biology and drug development. Its unique combination of structural features and reactivity positions it as a valuable tool for researchers exploring new frontiers in molecular design. As scientific innovation continues to accelerate, this compound's applications are likely to expand into emerging fields such as bioconjugation and materials science.